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Compound of Interest

Compound Name: BC11-38

Cat. No.: B15573512

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of BC11-38, a selective phosphodiesterase (PDE) 11 inhibitor. Adherence to
this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information

BC11-38 is a potent and selective inhibitor of phosphodiesterase 11 (PDE11), with an IC50 of
0.28 uM.[1][2][3] It exhibits high selectivity for PDE11 over other PDE isoforms (PDE1-10), with
IC50 values greater than 100 pM for these other enzymes.[2][4][5][6] The primary mechanism
of action of BC11-38 is the inhibition of PDE11, which leads to an increase in intracellular
levels of cyclic adenosine monophosphate (CAMP).[1][3][4][6] This elevation in CAMP can
subsequently activate downstream signaling pathways, such as PKA-mediated ATF-1
phosphorylation, and has been shown to increase cortisol production in H295R human
adenocarcinoma cells.[1][4][5][6]
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Property Value Source
CAS Number 686770-80-9 [1][2]14]
Molecular Formula C15H16N20S: [11[2][4]
Molecular Weight 304.43 g/mol [1112]14]
Purity =298% [1]
Appearance White to yellow solid [4]

Solubility and Recommended Solvents

Proper dissolution is critical for the efficacy of BC11-38 in experimental settings. The choice of
solvent and the final concentration of the stock solution should be carefully considered based

on the downstream application.

Maximum
Solvent . Notes Source
Solubility
Use of newly opened,
hygroscopic DMSO is
100 mM (33.33 recommended.
DMSO . . [11[4]1[5]
mg/mL) Ultrasonic assistance
may be required for
complete dissolution.
Ethanol 20 mM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BC11-38 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BC11-38 in dimethyl
sulfoxide (DMSO).

Materials:
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BC11-38 solid powder

Anhydrous, sterile DMSO

Sterile, conical-bottom polypropylene or glass vials
Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Analytical balance

Procedure:

Equilibration: Allow the vial of BC11-38 solid to equilibrate to room temperature for at least
30 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of BC11-38 powder using an analytical
balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 3.044 mg of BC11-38.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial containing the BC11-
38 powder. For a 10 mM solution, the required volume of DMSO can be calculated using the
following formula: Volume (mL) = (Mass (mg) / 304.43 g/mol ) / 10 mM

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.
If the compound does not fully dissolve, sonicate the vial in an ultrasonic water bath for 5-10
minutes. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile polypropylene microcentrifuge tubes. This will minimize freeze-thaw cycles and
potential degradation.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[4] When stored under nitrogen, the stability at -20°C can
be extended.[4]
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Protocol 2: Quality Control of BC11-38 Stock Solution

To ensure the accuracy of experimental results, it is recommended to perform quality control on
the prepared stock solution.

Methods:

» Concentration Verification: The concentration of the stock solution can be verified using
High-Performance Liquid Chromatography (HPLC) with a standard curve of known BC11-38
concentrations.

o Purity Assessment: Purity can be assessed by HPLC-UV analysis, looking for any potential
degradation products or impurities.

« |dentity Confirmation: The identity of the compound can be confirmed using Liquid
Chromatography-Mass Spectrometry (LC-MS) to verify the molecular weight.

Visualizations
Signaling Pathway of BC11-38
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Caption: Signaling pathway of BC11-38.

Experimental Workflow: From Stock Solution to Cell-
Based Assay

Stock Solution Preparation Cell-Based Assay
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Caption: Experimental workflow for using BC11-38.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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